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Compound of Interest

Compound Name: Delavinone

Cat. No.: B15587106 Get Quote

This guide provides crucial safety and logistical information for laboratory personnel handling

Delavinone, which is presumed to be Delavirdine Mesylate based on available data.

Researchers, scientists, and drug development professionals should adhere to these

procedures to ensure personal safety and proper disposal.

Hazard Identification and Safety Data Summary
Delavirdine Mesylate is classified as a hazardous substance. The following table summarizes

its key hazard information based on the Globally Harmonized System (GHS).

Hazard Classification GHS Hazard Statement

Acute Toxicity (Oral) H302: Harmful if swallowed[1]

Acute Toxicity (Dermal) H312: Harmful in contact with skin[1]

Acute Toxicity (Inhalation) H332: Harmful if inhaled[1]

Skin Irritation H315: Causes skin irritation[1]

Eye Irritation H319: Causes serious eye irritation[1]

Specific Target Organ Toxicity H335: May cause respiratory irritation[1]

Signal Word: Warning[1]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling Delavirdine Mesylate.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

should be inspected before use and disposed of properly after handling the substance.

Eye and Face Protection: Use safety glasses with side-shields or chemical safety goggles.

Skin and Body Protection: A laboratory coat is required. Ensure it is fully buttoned. For

procedures with a higher risk of aerosolization or spillage, consider additional protective

clothing such as an apron or coveralls.

Respiratory Protection: If working outside of a ventilated enclosure or if there is a risk of

generating dust or aerosols, a NIOSH-approved respirator is necessary. Ensure good

ventilation and exhaustion at the workplace[1].

Operational Plan for Handling
Adherence to a strict operational workflow is essential for minimizing exposure and ensuring a

safe laboratory environment.

1. Preparation and Engineering Controls:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for

Delavirdine Mesylate.

Work in a well-ventilated area, preferably within a chemical fume hood or other ventilated

enclosure, especially when handling the powdered form to avoid dust generation[1].

Have an emergency plan and necessary spill cleanup materials readily available.

2. Handling the Compound:

Don the appropriate PPE as outlined above.

Avoid direct contact with the skin, eyes, and clothing.
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Prevent the formation of dust and aerosols. Use careful weighing and transfer techniques.

If tablets need to be crushed, this must be done in a controlled environment like a pharmacy

C-PEC or a fume hood to prevent dust inhalation[2].

3. Storage:

Keep the container tightly sealed when not in use[1].

Store in a cool, dry place, protected from light[3].

Store away from incompatible materials.

Disposal Plan
Proper disposal of Delavirdine Mesylate and contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Chemical Waste: Unused or waste Delavirdine Mesylate should be disposed of as

hazardous chemical waste. Follow all local, state, and federal regulations for hazardous

waste disposal. Do not allow the substance to enter sewers or surface and ground water[1].

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated disposable

PPE should be placed in a designated hazardous waste container[2].

Empty Containers: Empty containers should be triple-rinsed (if appropriate for the container

type) with a suitable solvent, and the rinsate collected as hazardous waste. The

decontaminated container can then be disposed of according to institutional guidelines.

Workflow for Safe Handling and Disposal of
Delavinone
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Caption: Workflow for the safe handling and disposal of Delavinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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